Ethyl 2-amino-4,5-diethoxybenzoate

• Molecular Formula: C13H19NO4
• Molecular Weight: 253.29 g/mol
• IUPAC Name: ethyl 2-amino-4,5-diethoxybenzoate
• InChI: InChI=1S/C13H19NO4/c1-4-16-11-7-9(13(15)18-6-3)10(14)8-12(11)17-5-2/h7-8H,4-6,14H2,1-3H3
• InChI Key: VALSMHHGXJRDCC-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C(=C1)C(=O)OCC)N)OCC

Description

Ethyl 2-amino-4,5-diethoxybenzoate is a useful research compound. Its molecular formula is C13H19NO4 and its molecular weight is 253.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

According to the procedure described in Example 6A Step 3, a mixture of ethyl 4,5-diethoxy-2-nitrobenzoate (7.17 g, 25.3 mmol) and Pd/C (10%, 0.7 g) in EtOAc (150 mL) was stirred under 1 atmosphere of hydrogen at room temperature overnight, to afford ethyl 2-amino-4,5-diethoxybenzoate as a solid (6.401 g, 99%)1H NMR (300 MHz, CDCl3) δ 7.36 (s, 1H), 6.14 (s, 1H), 5.60 (br, 2H), 4.30 (q, 2H), 4.05 (m, 4H), 1.44 (t, 3H), 1.38 (m, 6H); LC-MS (ESI) m/z 254 (M+H)+.